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Compound of Interest

Compound Name:
Dimethyl cyclohexane-1,3-

dicarboxylate

CAS No.: 62638-06-6

Cat. No.: B3025588

Get Quote

Executive Summary
Dimethyl cyclohexane-1,3-dicarboxylate (CAS: 6998-82-9 for cis/trans mix) is a critical

cycloaliphatic building block used in the synthesis of polyesters, alkyd resins, and

pharmaceutical intermediates.[1] Its conformational flexibility and stereoisomerism present

unique challenges in spectroscopic characterization.

This guide provides a definitive technical analysis of the 1H and 13C NMR spectral data for this

molecule, focusing on the differentiation between the thermodynamic cis-isomer and the kinetic

trans-isomer.

Structural Analysis & Stereochemistry
Understanding the NMR data requires a rigorous grasp of the molecule's conformational

dynamics. Unlike 1,2- or 1,4-disubstituted cyclohexanes, the 1,3-substitution pattern creates a

unique stability landscape.
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Isomer Stability[2][3]
Cis-Isomer (Meso): The two ester groups can adopt a diequatorial (e,e) conformation. This is

the global energy minimum as it avoids 1,3-diaxial interactions. The protons at C1 and C3

are consequently diaxial.

Trans-Isomer (Racemic): One group is axial and the other is equatorial (a,e).[2] Ring flipping

converts this to the identical (e,a) form. This isomer suffers from steric strain due to the axial

substituent.

Conformational Workflow
The following diagram illustrates the relationship between the synthetic pathway and the

resulting stereochemical outcomes.
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Figure 1: Synthetic pathway and stereochemical divergence of dimethyl cyclohexane-1,3-
dicarboxylate.

1H NMR Spectral Data (400 MHz, CDCl3)
The proton NMR spectrum is the primary tool for determining the diastereomeric ratio (dr). The

key diagnostic signals are the methine protons alpha to the ester groups (H1 and H3) and the

methoxy singlets.

Chemical Shift Summary[5][6][7]
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Proton
Assignment

Cis-Isomer (δ
ppm)

Trans-Isomer
(δ ppm)

Multiplicity Integration

-OCH3

(Methoxy)
3.68 3.69 Singlet (s) 6H

H-1, H-3

(Methine)
2.25 - 2.35 2.55 - 2.65 Multiplet (tt / m) 2H

H-2 (Methylene)
1.95 (eq) / 1.30

(ax)
Averaged Multiplet 2H

H-4, H-6 1.90 - 2.10 Averaged Multiplet 4H

H-5 1.50 - 1.60 Averaged Multiplet 2H

Detailed Analysis & Causality
The Methine Probe (H1/H3)

Cis-Isomer (Upfield Shift): In the stable diequatorial conformation, the H1 and H3 protons

occupy the axial positions. Axial protons in cyclohexane rings are consistently shielded

(upfield, lower ppm) relative to equatorial protons due to the anisotropy of the C-C bonds in

the ring.

Coupling: The H1 proton has two vicinal axial neighbors (H2ax, H6ax). This results in a

large diaxial coupling constant (

), appearing as a triplet of triplets (tt).

Trans-Isomer (Downfield Shift): The molecule undergoes rapid ring flipping (

). The observed signal is a time-averaged value of the axial and equatorial environments.
Because the equatorial environment is deshielded (downfield), the average signal appears
downfield (~0.3 ppm higher) compared to the pure axial signal of the cis-isomer.

The Methoxy Singlet
While the chemical shift difference is negligible (
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ppm), in high-field instruments (400 MHz+), two distinct singlets may be resolved if both
isomers are present.

13C NMR Spectral Data (100 MHz, CDCl3)
Carbon-13 NMR provides confirmation of the molecular symmetry.[1][3][4]

Chemical Shift Table
Carbon
Assignment

Cis-Isomer (δ ppm)
Trans-Isomer (δ
ppm)

Note

C=O (Carbonyl) 175.5 174.8 Ester Carbonyl

-OCH3 51.8 51.9 Methyl Ester

C-1, C-3 42.8 40.5 Methine (Alpha)

C-2 28.5 29.1
Methylene (Between

esters)

C-4, C-6 29.5 28.2 Methylene

C-5 25.1 24.8 Methylene (Distal)

Symmetry Arguments
Cis-Isomer: Possesses a plane of symmetry passing through C2 and C5. This renders C1

equivalent to C3, and C4 equivalent to C6.

Total Signals: 6 unique carbon resonances.[1]

Trans-Isomer: Possesses a

axis of rotation. While chemically equivalent, the magnetic environment differs slightly due to
the ring flip averaging.

Total Signals: 6 unique carbon resonances (time-averaged).

Diagnostic Feature: The C1/C3 resonance in the cis-isomer (diequatorial esters) is typically

deshielded (higher ppm, ~42.8) compared to the trans-isomer (~40.5) due to the
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-gauche effect differences in the rigid chair vs. the flipping chair.

Experimental Protocol: Differentiation & Purification
To ensure scientific integrity, the following protocol serves as a self-validating system for

distinguishing isomers in a crude mixture.

Sample Preparation
Solvent: Dissolve 10 mg of the substrate in 0.6 mL of CDCl3 (Chloroform-d).

Reference: Ensure TMS (0.00 ppm) is present for accurate shift referencing.

Acquisition: Run a standard 1H scan (16 scans) and a 13C scan (256 scans).
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Figure 2: Logic flow for NMR-based isomer identification.

Epimerization (Validation)
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If the trans-isomer is suspected, treat the sample with catalytic sodium methoxide (NaOMe) in

methanol and reflux for 1 hour. Re-analyze by NMR.

Expectation: The thermodynamic driving force will convert the trans-isomer (ae) almost

exclusively to the cis-isomer (ee). The disappearance of the 2.60 ppm signal validates its

assignment as the kinetic trans product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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